![molecular formula C25H25NO2 B5111330 N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-2,2-diphenylacetamide](/img/structure/B5111330.png)
N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-2,2-diphenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-2,2-diphenylacetamide, also known as MNTX, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MNTX belongs to the class of opioids and is a selective antagonist of the mu-opioid receptor.
Mechanism of Action
N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-2,2-diphenylacetamide is a selective antagonist of the mu-opioid receptor. The mu-opioid receptor is involved in the modulation of pain, reward, and addiction. This compound binds to the mu-opioid receptor and prevents the activation of the receptor by endogenous opioids or exogenous opioids. This results in the reduction of pain and the prevention of opioid-induced constipation.
Biochemical and Physiological Effects:
This compound has been found to be effective in reducing pain and opioid-induced constipation without affecting the analgesic efficacy of opioids. This compound has also been shown to have a favorable safety profile, with no significant adverse effects reported in clinical trials.
Advantages and Limitations for Lab Experiments
N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-2,2-diphenylacetamide has several advantages for lab experiments, including its high selectivity for the mu-opioid receptor, its favorable safety profile, and its potential therapeutic applications in pain management, opioid-induced constipation, and cancer-related pain. However, this compound has some limitations, including its high cost and the need for further research to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for the research on N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-2,2-diphenylacetamide. These include exploring the potential therapeutic applications of this compound in other conditions, such as neuropathic pain, inflammatory pain, and substance use disorders. In addition, further research is needed to fully understand the mechanism of action of this compound and to develop more efficient synthesis methods for the compound. Finally, the development of this compound analogs with improved selectivity and efficacy could lead to the development of new and more effective treatments for pain management and opioid-induced constipation.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in pain management, opioid-induced constipation, and cancer-related pain. This compound is a selective antagonist of the mu-opioid receptor and has a favorable safety profile. This compound has several advantages for lab experiments, including its high selectivity for the mu-opioid receptor and its potential therapeutic applications. However, further research is needed to fully understand the mechanism of action of this compound and to develop more efficient synthesis methods for the compound.
Synthesis Methods
The synthesis of N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-2,2-diphenylacetamide involves the reaction of 3-methoxy-5,6,7,8-tetrahydro-2-naphthalenol with 2,2-diphenylacetyl chloride in the presence of a base. The reaction yields this compound as a white crystalline solid. The purity of the compound can be enhanced by recrystallization from a suitable solvent.
Scientific Research Applications
N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-2,2-diphenylacetamide has been extensively studied for its potential therapeutic applications in pain management, opioid-induced constipation, and cancer-related pain. This compound has been shown to be effective in reducing opioid-induced constipation without affecting the analgesic efficacy of opioids. In addition, this compound has been found to be effective in reducing cancer-related pain, especially in patients with advanced cancer.
properties
IUPAC Name |
N-(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-yl)-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25NO2/c1-28-23-17-21-15-9-8-14-20(21)16-22(23)26-25(27)24(18-10-4-2-5-11-18)19-12-6-3-7-13-19/h2-7,10-13,16-17,24H,8-9,14-15H2,1H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPGMCEKTWKYFMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CCCCC2=C1)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.